Synthesis and functionalization of casein nanoparticles with aptamers for triple-negative breast cancer targeting†
New Journal of Chemistry Pub Date: 2022-10-26 DOI: 10.1039/D2NJ03367D
Abstract
This work shows the synthesis of a drug delivery system made of casein nanoparticles able to host hydrophobic molecules and be functionalized with aptamers targeting the epidermal growth factor receptor. In vitro cell viability and uptake analyses, performed on triple-negative breast cancer cells, confirmed the safety profile and the target selectivity.
![Graphical abstract: Synthesis and functionalization of casein nanoparticles with aptamers for triple-negative breast cancer targeting](http://scimg.chem960.com/usr/1/D2NJ03367D.jpg)
Recommended Literature
- [1] Electronic structures of layered Ta2NiS5 single crystals revealed by high-resolution angle-resolved photoemission spectroscopy
- [2] Simultaneous determination of fat-soluble vitamins and provitamins in dairy products by liquid chromatography with a narrow-bore column
- [3] Functional inactivation of lymphocytes by methylene blue with visible light
- [4] A fifteen atom silver cluster confined in bovine serum albumin†
- [5] Coordination diversity in hydrogen-bonded homoleptic fluoride–alcohol complexes modulates reactivity†
- [6] The system Bi2O3—N2O5—H2O
- [7] Relations between the synthesis conditions, composition, microstructure and superconducting properties of Bi-2212 based composites
- [8] Cavitand templated catalysis of acetylcholine†
- [9] Large-scale synthesis of Cu2SnS3 and Cu1.8S hierarchical microspheres as efficient counter electrode materials for quantum dot sensitized solar cells†
- [10] A new synthetic protectin D1 analog 3-oxa-PD1n-3 DPA reduces neuropathic pain and chronic itch in mice†
![New Journal of Chemistry](https://scimg.chem960.com/usr/1/NJ046007.jpg)